Cas no 2703746-01-2 ((S)-2-Amino-3-(5-chloropyridin-2-yl)propanoic acid dihydrochloride)

• Product Name: (S)-2-Amino-3-(5-chloropyridin-2-yl)propanoic acid dihydrochloride
• CAS No: 2703746-01-2
• MF: C₈H₁₀Cl₂N₂O₂
• MW: 237.083199977875
• CID: 5086283
• PubChem ID: 156022561
• Update Time: 2025-10-31

(S)-2-Amino-3-(5-chloropyridin-2-yl)propanoic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-3-(5-chloropyridin-2-yl)propanoic acid dihydrochloride
• F76637
• (2S)-2-Amino-3-(5-chloropyridin-2-yl)propanoic Acid diHCl
• (2S)-2-amino-3-(5-chloropyridin-2-yl)propanoic acid;dihydrochloride
• BS-47653
• 2703746-01-2
• (S)-2-Amino-3-(5-chloropyridin-2-yl)propanoic acid dihydrochloride

• Inchi： 1S/C8H9ClN2O2.ClH/c9-5-1-2-6(11-4-5)3-7(10)8(12)13;/h1-2,4,7H,3,10H2,(H,12,13);1H/t7-;/m0./s1
• InChI Key： SIPYKOOWSHJDLE-FJXQXJEOSA-N
• SMILES： C(C1N=CC(Cl)=CC=1)[C@H](N)C(=O)O.Cl

Computed Properties

• Exact Mass: 271.988611g/mol
• Monoisotopic Mass: 271.988611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2Ų

Additional information on (S)-2-Amino-3-(5-chloropyridin-2-yl)propanoic acid dihydrochloride

Research Brief on (S)-2-Amino-3-(5-chloropyridin-2-yl)propanoic acid dihydrochloride (CAS: 2703746-01-2)

The compound (S)-2-Amino-3-(5-chloropyridin-2-yl)propanoic acid dihydrochloride (CAS: 2703746-01-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino acid derivative, characterized by its 5-chloropyridin-2-yl moiety, is being explored for its potential applications in drug discovery, particularly as a building block for novel therapeutic agents. Recent studies have highlighted its role in the synthesis of targeted inhibitors and its unique physicochemical properties that make it a promising candidate for further development.

One of the key areas of interest is the compound's potential as a precursor in the synthesis of small-molecule inhibitors targeting specific enzymatic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (S)-2-Amino-3-(5-chloropyridin-2-yl)propanoic acid exhibit high affinity for certain kinase targets, suggesting its utility in oncology research. The study utilized molecular docking and in vitro assays to validate the compound's binding efficacy, with results indicating a significant inhibitory effect on tumor cell proliferation.

Further research has explored the compound's pharmacokinetic properties. A recent preclinical investigation highlighted its favorable solubility and stability profiles, which are critical for oral bioavailability. These findings, published in Bioorganic & Medicinal Chemistry Letters, underscore the compound's potential as a lead candidate for further optimization. The study also noted that the dihydrochloride salt form (CAS: 2703746-01-2) enhances the compound's stability under physiological conditions, making it more suitable for in vivo applications.

In addition to its therapeutic potential, (S)-2-Amino-3-(5-chloropyridin-2-yl)propanoic acid dihydrochloride has been investigated for its role in chemical biology tools. A 2024 study in ACS Chemical Biology described its incorporation into peptide-based probes for studying protein-protein interactions. The chloropyridine moiety was found to facilitate selective binding to target proteins, enabling researchers to map interaction networks with high precision. This application opens new avenues for understanding complex biological systems and designing targeted interventions.

Despite these promising developments, challenges remain. For instance, the compound's synthetic route requires optimization to improve yield and scalability. Recent advances in asymmetric synthesis, as reported in Tetrahedron Letters, offer potential solutions, but further work is needed to streamline production for large-scale applications. Additionally, comprehensive toxicology studies are required to assess its safety profile in clinical settings.

In conclusion, (S)-2-Amino-3-(5-chloropyridin-2-yl)propanoic acid dihydrochloride (CAS: 2703746-01-2) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from drug discovery to chemical probes, with ongoing studies continuing to uncover its full potential. Future research should focus on optimizing synthesis, expanding therapeutic applications, and addressing safety considerations to facilitate its transition from bench to bedside.